Cas no 130711-05-6 (2,3-Bis(4-chloro-3-nitrophenyl)quinoxaline)

130711-05-6 structure
Product name:2,3-Bis(4-chloro-3-nitrophenyl)quinoxaline
2,3-Bis(4-chloro-3-nitrophenyl)quinoxaline Chemical and Physical Properties
Names and Identifiers
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- 130711-05-6
- STK749418
- CBDivE_001591
- AKOS000727680
- DTXSID00367180
- 2,3-Bis(4-chloro-3-nitrophenyl)quinoxaline
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- Inchi: InChI=1S/C20H10Cl2N4O4/c21-13-7-5-11(9-17(13)25(27)28)19-20(24-16-4-2-1-3-15(16)23-19)12-6-8-14(22)18(10-12)26(29)30/h1-10H
- InChI Key: GICVKWUSVFLKDU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 440.0079102Da
- Monoisotopic Mass: 440.0079102Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 2
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 117Ų
2,3-Bis(4-chloro-3-nitrophenyl)quinoxaline Related Literature
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Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
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Eugene P. Petrov,Rafayel Petrosyan,Petra Schwille Soft Matter, 2012,8, 7552-7555
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Waduge Indika S. Galpothdeniya,Frank R. Fronczek,Mingyan Cong,Nimisha Bhattarai,Noureen Siraj,Isiah M. Warner J. Mater. Chem. B, 2016,4, 1414-1422
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Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
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